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Compound of Interest

4'-Hydroxy-3'-
Compound Name:
methylacetophenone

Cat. No.: B056492

For Researchers, Scientists, and Drug Development Professionals
Introduction:

4'-Hydroxy-3'-methylacetophenone, a phenolic ketone with the CAS number 876-02-8,
presents an interesting profile for the fragrance and cosmetic industries. Characterized by a
sweet, phenolic, and vanilla-like aroma, it has the potential to be utilized as a fragrance
component.[1] However, its application is a subject of conflicting information within the industry.
While some suppliers indicate its use in fragrance and flavor formulations, other databases
explicitly state it is "not for fragrance use."[2][3] This document aims to provide a
comprehensive overview of its known properties, potential applications, and the current state of
knowledge regarding its use in fragrances, alongside detailed protocols for its evaluation.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 4'-Hydroxy-3'-
methylacetophenone is essential for its application in fragrance formulations.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b056492?utm_src=pdf-interest
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://scent.vn/en/pages/compound/4-hydroxy-3-methylacetophenone-3958
https://www.chemimpex.com/products/26808
https://www.thegoodscentscompany.com/data/rw1194011.html
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula CoH1002 [11[4]15]16]
Molecular Weight 150.17 g/mol [1][4]5]16]
CAS Number 876-02-8 [1][41[5](6]
Appearance White to off-white crystalline 7]
solid

Odor Profile Sweet, Phenolic, Vanilla, Floral  [1]

Melting Point 107-109 °C [5]
Solubility Soluble in ethanol [1]

Olfactory Profile

The scent profile of 4'-Hydroxy-3'-methylacetophenone is a key determinant of its potential
use in perfumery.

Olfactory Facet Description
Primary Sweet
Secondary Phenolic
Tertiary Vanilla
Nuance Floral

Application in Fragrance Formulations

Despite the conflicting information, some sources suggest its use as a fragrance component.[2]
[8] Its sweet and warm aroma suggests potential applications in various fragrance families,
including oriental, gourmand, and floral compositions, where it could act as a modifier or a
heart note enhancer.

Experimental Protocols
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For researchers and formulators interested in evaluating 4'-Hydroxy-3'-methylacetophenone,
the following experimental protocols are recommended.

Protocol 1: Olfactory Evaluation of Raw Material

Objective: To characterize the odor profile of 4'-Hydroxy-3'-methylacetophenone.

Materials:

4'-Hydroxy-3'-methylacetophenone (CAS 876-02-8), >98% purity

Ethanol (perfumer's grade)

Glass vials with caps

Pipettes

Olfactory smelling strips

Procedure:

Prepare a 10% solution of 4'-Hydroxy-3'-methylacetophenone in ethanol.
e Dip a clean smelling strip into the solution, ensuring it is saturated but not dripping.
« Allow the solvent to evaporate for approximately 30 seconds.

o Evaluate the odor at different time intervals (top note, heart note, and base note) over

several hours.

o Record the olfactory characteristics, including dominant facets, nuances, intensity, and

tenacity.

Protocol 2: Incorporation and Stability in a Fragrance
Base

Objective: To assess the performance and stability of 4'-Hydroxy-3'-methylacetophenone in a
simple fragrance composition.
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Materials:

4'-Hydroxy-3'-methylacetophenone solution (10% in ethanol)

o Simple fragrance base (e.g., a blend of Hedione, Iso E Super, and Galaxolide)

o Ethanol (perfumer's grade)

e Glass beakers and stirring rods

o Sealed glass bottles for storage

o UV-Vis Spectrophotometer (optional, for color stability)

o Gas Chromatography-Mass Spectrometry (GC-MS) (optional, for chemical stability)
Procedure:

o Prepare different concentrations of 4'-Hydroxy-3'-methylacetophenone (e.g., 0.1%, 0.5%,
1.0%) in the fragrance base.

e Prepare a control sample of the fragrance base without the test material.
o Store the samples in sealed glass bottles under different conditions:

o Room temperature (20-25°C) with light exposure.

o Room temperature (20-25°C) in the dark.

o Elevated temperature (40°C) in the dark.

o Evaluate the olfactory profile of each sample weekly for four weeks, comparing it to the
control. Note any changes in scent, intensity, or character.

o (Optional) Monitor color stability using a UV-Vis spectrophotometer.

o (Optional) Analyze the chemical stability at the beginning and end of the study using GC-MS
to identify any degradation products.
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Visualization of Experimental Workflow

The following diagram illustrates the workflow for evaluating a new fragrance ingredient like 4'-
Hydroxy-3'-methylacetophenone.
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Caption: Workflow for the evaluation of a new fragrance ingredient.

Regulatory and Safety Considerations

A critical aspect of utilizing any ingredient in consumer products is its safety and regulatory
status. As of the latest review, no specific International Fragrance Association (IFRA) standard
or a comprehensive safety assessment by the Cosmetic Ingredient Review (CIR) for 4'-
Hydroxy-3'-methylacetophenone (CAS 876-02-8) was found. This lack of specific regulatory
oversight for fragrance applications is a significant consideration. While some suppliers list it for
use in the fragrance industry, the explicit "not for fragrance use" statement from other sources
warrants a cautious approach.[3] Researchers and manufacturers should conduct their own
rigorous safety assessments before any commercial application. It is important to distinguish
this compound from the structurally related but distinct ‘Hydroxyacetophenone' (CAS 99-93-4),
for which a CIR safety assessment does exist.[9]

Logical Relationship of Properties to Application
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The following diagram illustrates the relationship between the intrinsic properties of 4'-
Hydroxy-3'-methylacetophenone and its potential fragrance applications.
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Caption: Relationship between properties and fragrance application.

Conclusion

4'-Hydroxy-3'-methylacetophenone possesses an intriguing olfactory profile that suggests its
potential as a valuable ingredient in the fragrance industry. However, the conflicting information
regarding its use and the current lack of specific regulatory guidelines from bodies like IFRA
necessitate a thorough and cautious evaluation by any formulator. The provided protocols offer
a framework for researchers to systematically assess its olfactory characteristics, stability, and
performance in fragrance compositions. Further research and safety assessments are crucial
to fully unlock the potential of this compound in the world of perfumery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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